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Compound of Interest

Compound Name: Acetyl iodide

cat. No.: B1581244

An In-depth Technical Guide to the Physical Properties of Acetyl lodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl iodide (CAS 507-02-8), with the molecular formula C2HslO, is a highly reactive
organoiodine compound.[1][2] It presents as a colorless, fuming liquid that often turns brown
upon exposure to air and moisture due to its instability.[3][4][5] Characterized by a pungent
odor, it is a crucial reagent and intermediate in organic synthesis, particularly in acetylation
reactions and in the industrial production of acetic acid via the Cativa and Monsanto processes.
[1][3][6] Its utility in the pharmaceutical and agrochemical sectors for the synthesis of various
compounds makes a thorough understanding of its physical properties essential for safe
handling, process design, and reaction optimization.[7][8]

This guide provides a comprehensive overview of the known physical properties of acetyl
iodide, supported by quantitative data, general experimental methodologies, and a
visualization of the interplay between its molecular characteristics and physical behavior.

Quantitative Physical Properties

The physical properties of acetyl iodide have been documented across various sources. The
following table summarizes the key quantitative data. Note that slight variations in reported
values may exist due to different experimental conditions and purity levels.
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Property Value Source(s)
Molecular Formula C2HslO [B14117119]
Molecular Weight 169.95 g/mol (1103114171
Boiling Point 108 °C at 760 mmHg [1][4][10][11]
105.5 - 109 °C [71(8]

Density/Specific Gravity 2.0674 glem® at 20°C (relative [4][11]

to water at 4°C)

2.07 g/cm3 at 20°C [71[12][13]

2.193 g/cm3 [8][10]

Refractive Index (n_D2°) 1.5491 [4]
1.539 [8110]

Vapor Pressure

29.5 mmHg at 25°C

[4]

32.4 mmHg [8]

Flash Point 17.6 °C [41[8]
18 °C [12][13]

Solubility Soluble in benzene and ether. [31141[6]

Decomposes in water.

[3]4]

Appearance

Colorless, fuming liquid. Turns

brown on contact with air.

[31141[5]

Odor

Pungent, strong.

[315](6]

Enthalpy of Formation
(AfHO95)

-163.18 to -161.42 kJ-mol—!

Reactivity and Stability

Acetyl iodide is a highly reactive and unstable compound.
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o Reaction with Water: It reacts exothermically with water or moisture in the air to decompose
into acetic acid and hydrogen iodide (hydroiodic acid), a strong irritant.[3][4][9] This reaction
is responsible for its fuming appearance and the browning of the liquid.[3][5]

o Corrosivity: It is corrosive to metals and skin.[3][6][14]
e Reaction with Bases: It reacts vigorously and exothermically with bases.[3][4][5]

e Reaction with Ethers: It may react vigorously or explosively if mixed with ethers like
diisopropyl ether in the presence of trace metal salts.[3][4][5]

o Combustibility: Acetyl iodide is a combustible and highly flammable liquid.[3][14][15] Its
vapors can form explosive mixtures with air.[3]

Experimental Protocols: General Methodologies

While specific, detailed experimental protocols for acetyl iodide are not readily available in the
cited literature, the determination of its key physical properties would follow standard laboratory
procedures.

1. Determination of Boiling Point: The boiling point is typically determined via distillation. A
sample of acetyl iodide is placed in a distillation flask with boiling chips. A thermometer is
positioned so that the top of the bulb is level with the bottom of the side-arm leading to the
condenser. The flask is heated, and the temperature is recorded when the liquid is boiling and
a stable ring of condensate is observed on the thermometer bulb. This temperature, at a given
atmospheric pressure, is the boiling point. Due to its reactivity with moisture, this procedure
must be conducted under anhydrous conditions.

2. Determination of Density: Density is measured using a pycnometer (specific gravity bottle).
The pycnometer is first weighed empty, then filled with distilled water and weighed again to
determine its volume at a specific temperature (e.g., 20°C). After drying, it is filled with acetyl
iodide and weighed a final time. The density is calculated by dividing the mass of the acetyl
iodide by the volume of the pycnometer. All measurements must be performed in a controlled
environment (e.g., a fume hood) due to the compound's fuming and corrosive nature.

3. Determination of Refractive Index: The refractive index is measured using a refractometer,
typically an Abbé refractometer. A few drops of the liquid are placed on the prism surface. The
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instrument is adjusted to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs. The refractive index is then read from the scale. Temperature control is
crucial as the refractive index is temperature-dependent.

4. Determination of Flash Point: The flash point is determined using a closed-cup tester (e.g.,
Pensky-Martens or Tag Closed Tester). The sample is heated at a slow, constant rate in a
closed cup. An ignition source is directed into the cup at regular temperature intervals. The
flash point is the lowest temperature at which the vapors above the liquid ignite upon
application of the ignition source. Given its flammability, extreme caution is required.

Visualization of Property Relationships

The physical properties of a substance are intrinsically linked to its molecular structure. The
following diagram illustrates the logical relationships between the fundamental molecular
characteristics of acetyl iodide and its macroscopic physical properties.
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Molecular & Electronic Structure
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Caption: Logical flow from molecular structure to physical properties of acetyl iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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